Cas no 1262238-11-8 (INCB3344)
INCB3344 structure
Product Name:INCB3344
CAS No:1262238-11-8
MF:C29H34F3N3O6
MW:577.591978549957
CID:829187
PubChem ID:10008367
Update Time:2025-04-19
INCB3344 Chemical and Physical Properties
Names and Identifiers
-
- 4-methoxy-2-nitrobenzaldehyde
- INCB 3344
- INCB-3344
- rel-N-[2-[[(3R,4R)-1-[trans-4-(1,3-Benzodioxol-5-yl)-4-hydroxycyclohexyl]-4-ethoxy-3-pyrrolidinyl]amino]-2-oxoethyl]-3-(trifluoromethyl)benzamide
- INCB3344
- CHEMBL5268600
- BDBM50331728
- CS-M1486
- CHEMBL1289316
- MS-30386
- CS-0347
- CS-13932
- SCHEMBL747726
- 1262238-11-8
- CID 10008367
- HY-77111
- INCB3344 R-isomer
- CS-0058750
- DA-51019
- N-[2-[[(3S,4S)-1-[4-(1,3-benzodioxol-5-yl)-4-hydroxycyclohexyl]-4-ethoxypyrrolidin-3-yl]amino]-2-oxoethyl]-3-(trifluoromethyl)benzamide
- N-(2-(((3S,4S)-1-(4-(Benzo[d][1,3]dioxol-5-yl)-4-hydroxycyclohexyl)-4-ethoxypyrrolidin-3-yl)amino)-2-oxoethyl)-3-(trifluoromethyl)benzamide
- N-(2-(((3S,4S)-1-((1s,4R)-4-(benzo[d][1,3]dioxol-5-yl)-4-hydroxycyclohexyl)-4-ethoxypyrrolidin-3-yl)amino)-2-oxoethyl)-3-(trifluoromethyl)benzamide
- F82231
- rel-N-[2-[[(3R,4R)-1-[cis-4-(1,3-Benzodioxol-5-yl)-4-hydroxycyclohexyl]-4-ethoxy-3-pyrrolidinyl]amino]-2-oxoethyl]-3-(trifluoromethyl)benzamide
- DTXSID701100838
- INCB3344 (stereoisomer 1)
- T11650
- CHEMBL2426341
- 709018-37-1
- HY-50674A
- G17147
- GTPL777
- cis-INCB3344
- 1285539-85-6
- N-(2-((3S,4S)-1-(cis-4-(benzo[d][1,3]dioxol-5-yl)-4-hydroxycyclohexyl)-4-ethoxypyrrolidin-3-ylamino)-2-oxoethyl)-3-(trifluoromethyl)benzamide
- Benzamide, N-[2-[[(3R,4R)-1-[cis-4-(1,3-benzodioxol-5-yl)-4-hydroxycyclohexyl]-4-ethoxy-3-pyrrolidinyl]amino]-2-oxoethyl]-3-(trifluoromethyl)-, rel-
- DA-64435
- MZEOSVPWMSEFPW-XYCDVDSTSA-N
- HY-50674
- AKOS037649947
- NCGC00378837-01
-
- Inchi: 1S/C29H34F3N3O6/c1-2-39-25-16-35(21-8-10-28(38,11-9-21)19-6-7-23-24(13-19)41-17-40-23)15-22(25)34-26(36)14-33-27(37)18-4-3-5-20(12-18)29(30,31)32/h3-7,12-13,21-22,25,38H,2,8-11,14-17H2,1H3,(H,33,37)(H,34,36)/t21?,22-,25-,28?/m0/s1
- InChI Key: MZEOSVPWMSEFPW-XYCDVDSTSA-N
- SMILES: FC(C1=CC=CC(=C1)C(NCC(N[C@@H]1[C@H](CN(C1)C1CCC(C2=CC=C3C(=C2)OCO3)(CC1)O)OCC)=O)=O)(F)F
Computed Properties
- Exact Mass: 577.23997030g/mol
- Monoisotopic Mass: 577.23997030g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 41
- Rotatable Bond Count: 11
- Complexity: 915
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 109Ų
Experimental Properties
- Density: 1.38±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Almost insoluble (0.03 g/l) (25 º C),
INCB3344 Security Information
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
INCB3344 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-50674-10mM*1mLinDMSO |
INCB3344 |
1262238-11-8 | 99.73% | 10mM*1mLinDMSO |
¥2033 | 2023-07-26 | |
| MedChemExpress | HY-50674-2mg |
INCB3344 |
1262238-11-8 | 99.73% | 2mg |
¥1100 | 2023-07-11 | |
| MedChemExpress | HY-50674-5mg |
INCB3344 |
1262238-11-8 | 98.59% | 5mg |
¥1600 | 2025-04-17 | |
| MedChemExpress | HY-50674-10mg |
INCB3344 |
1262238-11-8 | 98.59% | 10mg |
¥2600 | 2025-04-17 | |
| MedChemExpress | HY-50674-50mg |
INCB3344 |
1262238-11-8 | 99.73% | 50mg |
¥7800 | 2024-05-25 | |
| MedChemExpress | HY-50674-100mg |
INCB3344 |
1262238-11-8 | 99.73% | 100mg |
¥12500 | 2023-08-31 | |
| Chemenu | CM161390-100mg |
N-(2-(((3R,4R)-1-((1s,4S)-4-(benzo[d][1,3]dioxol-5-yl)-4-hydroxycyclohexyl)-4-ethoxypyrrolidin-3-yl)amino)-2-oxoethyl)-3-(trifluoromethyl)benzamide |
1262238-11-8 | 98% | 100mg |
$854 | 2021-06-17 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | I124873-10mg |
INCB3344 |
1262238-11-8 | ≥99% | 10mg |
¥2826.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | I124873-50mg |
INCB3344 |
1262238-11-8 | ≥99% | 50mg |
¥8621.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | I124873-100mg |
INCB3344 |
1262238-11-8 | ≥99% | 100mg |
¥13410.90 | 2023-09-02 |
INCB3344 Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Related Categories
- Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
- Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides
- Pharmaceutical and Biochemical Products Medical Disease Classifications
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